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Compound of Interest

Compound Name: 3-Mercaptooctyl-acetate-d5

Cat. No.: B12372379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Mercaptooctyl-acetate-d5, a

deuterated analog of 3-mercaptooctyl acetate. This document consolidates information on its

commercial availability, physicochemical properties, and its primary application as an internal

standard in analytical chemistry. While no direct involvement in biological signaling pathways

has been identified for this compound, this guide also briefly touches upon the broader context

of acetate metabolism.

Commercial Availability
3-Mercaptooctyl-acetate-d5 is available from several chemical suppliers specializing in

research chemicals and isotope-labeled compounds. The primary intended use for this product

is in research and development settings.[1] It is not intended for human or veterinary use.

Table 1: Commercial Suppliers of 3-Mercaptooctyl-acetate-d5

Supplier Purity Available Quantities

InvivoChem ≥98%[1] 500mg, 1g, Bulk Inquiry

MCE (MedChemExpress) High Purity Data Sheet Available[2]

Physicochemical Properties and Data
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While a specific Certificate of Analysis with detailed quantitative data for 3-Mercaptooctyl-
acetate-d5 was not publicly available at the time of this review, the following table summarizes

the known properties of the deuterated compound and its non-deuterated counterpart, 3-

Mercaptooctyl-acetate.

Table 2: Physicochemical Data

Property
3-Mercaptooctyl-acetate-
d5

3-Mercaptooctyl-acetate
(for reference)

Molecular Formula C₁₀H₁₅D₅O₂S[1] C₁₀H₂₀O₂S[3]

Molecular Weight 209.36 g/mol [1] 204.33 g/mol [3]

Appearance Solid[1] Not specified

Purity ≥98%[1] Not specified

Isotopic Enrichment Not specified Not applicable

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.[1]

Not specified

Experimental Protocols: Application as an Internal
Standard
The primary application of 3-Mercaptooctyl-acetate-d5 is as an internal standard in stable

isotope dilution analysis (SIDA). This technique is widely used for the accurate quantification of

trace-level analytes in complex matrices by mass spectrometry, such as in food and beverage

analysis. Deuterated standards are ideal for this purpose as they exhibit nearly identical

chemical and physical properties to their non-deuterated counterparts, but are distinguishable

by their mass-to-charge ratio in a mass spectrometer.

The following is a representative experimental protocol for the quantification of volatile thiols in

wine, adapted from methodologies for similar deuterated thiol standards.
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Protocol: Quantification of Volatile Thiols in Wine using
3-Mercaptooctyl-acetate-d5 and GC-MS
1. Sample Preparation and Spiking:

To a 50 mL wine sample, add a known concentration of 3-Mercaptooctyl-acetate-d5 as the

internal standard.

The exact concentration of the internal standard should be optimized based on the expected

concentration of the target analyte.

2. Derivatization:

As thiols can be challenging to analyze directly, a derivatization step is often employed to

improve their chromatographic properties and detection sensitivity. A common derivatizing

agent is pentafluorobenzyl bromide (PFBBr).

The derivatization is typically carried out under basic conditions.

3. Extraction:

The derivatized thiols are then extracted from the wine matrix using a suitable organic

solvent, for example, via solid-phase extraction (SPE) or liquid-liquid extraction.

4. GC-MS Analysis:

The extracted and derivatized sample is injected into a gas chromatograph coupled to a

mass spectrometer (GC-MS).

Gas Chromatography (GC) Conditions:

Column: A suitable capillary column for volatile compound analysis (e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

Temperature Program: An optimized temperature gradient to ensure separation of the

target analytes.
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Mass Spectrometry (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for both the

native thiol derivative and the deuterated internal standard derivative.

5. Quantification:

The concentration of the native thiol is determined by calculating the ratio of the peak area of

the analyte to the peak area of the internal standard and comparing this to a calibration

curve prepared with known concentrations of the native analyte and the internal standard.

Visualizations
Experimental Workflow for Volatile Thiol Quantification

Sample Preparation Derivatization Extraction Analysis

Wine Sample (50 mL)
Spike with

3-Mercaptooctyl-acetate-d5
(Internal Standard)

Derivatization with PFBBr Solid-Phase Extraction (SPE) GC-MS Analysis Quantification

Click to download full resolution via product page

Caption: A typical workflow for the quantification of volatile thiols in wine.

General Acetate Signaling Pathways
While 3-Mercaptooctyl-acetate-d5 is not known to be directly involved in signaling, its acetate

moiety is a key metabolite in various cellular processes. The following diagram illustrates two

major signaling pathways involving acetate.
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Caption: Two major signaling pathways influenced by acetate metabolism.[4]

In conclusion, 3-Mercaptooctyl-acetate-d5 is a commercially available, high-purity deuterated

compound primarily utilized as an internal standard for the precise quantification of volatile

thiols in complex matrices. Its application is crucial in fields requiring accurate trace-level

analysis, such as food and beverage quality control. While not a direct participant in known

signaling pathways, its chemical structure is related to the key metabolite, acetate, which plays

a significant role in cellular metabolism and signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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